Cas no 769-69-7 (4,1-Benzothiazepine)
4,1-Benzothiazepine structure
Product Name:4,1-Benzothiazepine
CAS No:769-69-7
MF:C9H7NS
MW:161.223580598831
CID:4180761
PubChem ID:23290975
Update Time:2025-04-24
4,1-Benzothiazepine Chemical and Physical Properties
Names and Identifiers
-
- 4,1-Benzothiazepine
- DTXSID101315746
- SCHEMBL5934901
- 769-69-7
-
- Inchi： 1S/C9H7NS/c1-2-4-9-8(3-1)7-11-6-5-10-9/h1-7H
- InChI Key： IIFAAUCAJOOMJH-UHFFFAOYSA-N
- SMILES： S1C=CN=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 161.02992040g/mol
- Monoisotopic Mass: 161.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.7Ų
4,1-Benzothiazepine Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
769-69-7 (4,1-Benzothiazepine) Related Products
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